N-(4-chlorophenyl)-4-pyridinecarboxamide-1-oxide

• Molecular Formula: C12H9ClN2O2
• Molecular Weight: 248.66 g/mol
• IUPAC Name: N-(4-chlorophenyl)-1-oxidopyridin-1-ium-4-carboxamide
• InChI: InChI=1S/C12H9ClN2O2/c13-10-1-3-11(4-2-10)14-12(16)9-5-7-15(17)8-6-9/h1-8H,(H,14,16)
• InChI Key: ZMDKVEQLWISEMB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)C2=CC=[N+](C=C2)[O-])Cl

Description

N-(4-chlorophenyl)-4-pyridinecarboxamide-1-oxide is a useful research compound. Its molecular formula is C12H9ClN2O2 and its molecular weight is 248.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1,1'-Carbonyldiimidazole (3.829 g, 23.6 mmol) was added to a suspension of 4-pyridinecarboxylic acid-1-oxide (2.986 g, 21.5 mmol) in dry dimethylformamide (50 ml) and the resulting solution was stirred for 45 minutes and treated with a solution of 4-chlorobenzenamine (3.012 g, 23.6 mmol) in dry dimethylformamide (20 ml). After 18 hours, the solution was evaporated in vacuo to give an oil which slowly solidified. The solid was recrystallised from ethyl acetate-cyclohexane and suspended in saturated aqueous sodium bicarbonate solution. The mixture was stirred vigorously for 20 minutes, filtered, and the crystals washed with water (3×10 ml) and ethanol (3×10 ml) and dried in vacuo to give the title compound as a quarter hydrate (1.614 g), m.p. 247°-249°.